Cas no 2229608-98-2 (2-(4-fluoro-3-nitrophenyl)ethane-1-thiol)

• Product Name: 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol
• CAS No: 2229608-98-2
• MF: C₈H₈FNO₂S
• MW: 201.218024253845
• CID: 5801165
• PubChem ID: 165656944
• Update Time: 2025-06-18

2-(4-fluoro-3-nitrophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol
• 2229608-98-2
• EN300-1821306

• Inchi： 1S/C8H8FNO2S/c9-7-2-1-6(3-4-13)5-8(7)10(11)12/h1-2,5,13H,3-4H2
• InChI Key： CWWDHCHAWUSKTA-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 201.02597783g/mol
• Monoisotopic Mass: 201.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.8Ų

Additional information on 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol

Introduction to 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol (CAS No: 2229608-98-2)

2-(4-fluoro-3-nitrophenyl)ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2229608-98-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiol derivatives, characterized by the presence of a sulfur-hydrogen (-SH) group attached to an ethyl chain. The aromatic ring in this molecule is substituted with both a fluorine atom at the 4-position and a nitro group at the 3-position, which introduces unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The structural features of 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol contribute to its potential biological activity. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's interaction with biological targets. Meanwhile, the nitro group, while typically associated with oxidizing properties, can also influence the electronic distribution across the aromatic system, affecting reactivity and pharmacokinetic profiles. These modifications make the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage structural complexity to achieve high selectivity and efficacy. 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol exemplifies this trend, as its unique substitution pattern allows for fine-tuning of its pharmacological properties. Researchers have been investigating its potential as an intermediate in synthesizing small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol is its utility in designing molecules that interact with biological macromolecules such as enzymes and receptors. The thiol group can participate in hydrogen bonding and disulfide bond formation, which are critical interactions in many biological processes. Additionally, the presence of both fluorine and nitro substituents provides opportunities for selective modulation of binding affinities, making it an attractive building block for structure-based drug design.

Recent studies have demonstrated the compound's potential in inhibiting specific enzymatic targets relevant to inflammatory and infectious diseases. For instance, modifications based on 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol have shown promise in disrupting protein-protein interactions involved in pathogenic mechanisms. The fluorine substituent has been particularly noted for its ability to enhance binding stability when incorporated into drug candidates targeting bacterial enzymes.

The synthesis of 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluorine atom at the 4-position typically employs palladium-catalyzed cross-coupling reactions, while the nitro group at the 3-position can be introduced via electrophilic aromatic substitution or other synthetic strategies. These synthetic methodologies highlight the compound's complexity but also underscore its synthetic accessibility when appropriate conditions are employed.

From a computational chemistry perspective, 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. These studies have provided insights into how the fluorine and nitro substituents influence molecular recognition processes. For example, computational analyses have revealed that the electron-withdrawing nature of these groups enhances binding affinity by stabilizing negative charge distributions in transition states.

The pharmaceutical industry has shown particular interest in derivatives of 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol due to their potential therapeutic applications. Researchers are exploring its utility in developing treatments for neurological disorders, where precise modulation of receptor interactions is crucial. Additionally, its structural motifs have been incorporated into candidates targeting metabolic diseases, leveraging the thiol group's ability to engage with cysteine residues in key enzymes.

In conclusion, 2-(4-fluoro-3-nitrophenyl)ethane-1-thiol (CAS No: 2229608-98-2) represents a significant advancement in medicinal chemistry research. Its unique structural features offer a versatile platform for designing novel therapeutic agents with enhanced selectivity and efficacy. As ongoing research continues to uncover new applications for this compound, it is likely to remain a cornerstone in pharmaceutical development efforts aimed at addressing complex diseases.